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Compound of Interest

Compound Name: Aquastatin A

Cat. No.: B120116 Get Quote

A comprehensive review of published scientific literature reveals a lack of data on the in vivo

efficacy of Aquastatin A. To date, all available research has focused exclusively on its in vitro

activities. This absence of animal or human studies means that no comparisons can be made

regarding its performance against other therapeutic alternatives in a living organism.

Initial investigations into Aquastatin A identified it as a fungal metabolite with potent inhibitory

effects on bacterial enoyl-acyl carrier protein (ACP) reductase, suggesting its potential as an

antibacterial agent. Specifically, it has demonstrated activity against Staphylococcus aureus

and the methicillin-resistant strain (MRSA) by targeting the FabI enzyme, and against

Streptococcus pneumoniae by inhibiting the FabK isoform.[1][2]

Further in vitro studies have also characterized Aquastatin A as an inhibitor of mammalian

adenosine triphosphatases (ATPases), including Na+/K+-ATPase and H+/K+-ATPase.[3][4]

This finding suggests a broader range of biological activity that has yet to be explored in living

models.

Despite these promising initial findings in a laboratory setting, no subsequent studies detailing

the evaluation of Aquastatin A in animal models for any therapeutic application have been

published. Consequently, crucial data regarding its efficacy, dosage, administration routes, and

potential toxicity in a physiological system remains unknown.

For researchers and drug development professionals, this indicates that Aquastatin A is in a

very early stage of preclinical investigation. Any future development of this compound would
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necessitate extensive in vivo studies to validate the therapeutic potential suggested by the

current in vitro data.

Potential Mechanisms of Action (Based on In Vitro
Data)
While no in vivo signaling pathways have been elucidated, the known in vitro targets of

Aquastatin A suggest potential mechanisms that could be investigated in future animal

studies.

As an Antibacterial Agent
Aquastatin A's primary antibacterial mechanism is the inhibition of enoyl-ACP reductase (FabI

and FabK), a crucial enzyme in the bacterial fatty acid synthesis II (FASII) pathway. By blocking

this pathway, Aquastatin A prevents the formation of essential fatty acids required for bacterial

cell membrane construction, leading to growth inhibition.
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Caption: Proposed antibacterial mechanism of Aquastatin A.
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The current body of scientific evidence is insufficient to produce a comparison guide on the in

vivo efficacy of Aquastatin A. The compound remains an interesting prospect based on its in

vitro bioactivities, but without animal model data, its therapeutic potential cannot be evaluated

or compared to existing treatments. Further research is required to bridge this critical gap in our

understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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